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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 5-
Hexen-2-ol. The information is presented to support research, scientific analysis, and

professionals in the field of drug development. This document summarizes key quantitative

data in structured tables, details relevant experimental protocols, and includes visualizations of

experimental workflows and chemical classification methods.

Core Physicochemical Data
5-Hexen-2-ol, a secondary alcohol with the chemical formula C₆H₁₂O, is a colorless to pale

yellow liquid.[1] Its structure, featuring both a hydroxyl group and a terminal alkene, makes it a

versatile intermediate in organic synthesis.

General and Physical Properties
The following table summarizes the key physical and chemical identifiers for 5-Hexen-2-ol.
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Property Value Reference

IUPAC Name hex-5-en-2-ol [2]

CAS Number 626-94-8 [2][3][4]

Molecular Formula C₆H₁₂O [2][3][4]

Molecular Weight 100.16 g/mol [2][3][5][6]

Appearance
Colorless to pale yellow clear

liquid
[1][7]

InChI Key
LNPNXWKVAFKIBX-

UHFFFAOYSA-N
[2][4]

SMILES CC(CCC=C)O [2]

Quantitative Physicochemical Properties
The quantitative physicochemical properties of 5-Hexen-2-ol are detailed in the table below.

Where multiple values have been reported, a range is provided.

Property Value Unit Conditions Reference

Boiling Point 130 - 152.63 °C at 760 mmHg [1][3][5][7][8][9]

Melting Point 22.55 (estimate) °C [3]

Density 0.828 g/mL at 25 °C [5][6][8][9]

Vapor Pressure 2.58 (estimate) mmHg at 25 °C [1][7]

Flash Point 43.33 - 48.60 °C [1][7][9]

Refractive Index 1.4320 n20/D at 20 °C [5][6][8][9]

Water Solubility
1.584e+004

(estimate)
mg/L at 25 °C [1][7]

logP (o/w)
1.130 - 1.333

(estimate)
[1][10]
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Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of alcohols such as 5-Hexen-2-ol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[11][12]

Procedure:

A small volume of the liquid is placed in a test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is heated gently in a Thiele tube or an oil bath.[11]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid enters the capillary tube is

recorded as the boiling point.[11]

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.[13][14]

[15]

Procedure:

An empty, dry graduated cylinder is weighed on an electronic balance.[15]

A specific volume of 5-Hexen-2-ol is added to the graduated cylinder, and the volume is

recorded.

The graduated cylinder containing the liquid is reweighed.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.
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The density is calculated by dividing the mass of the liquid by its volume.[14]

Determination of Solubility
The solubility of an organic compound is tested in a variety of solvents to determine its polarity

and the presence of acidic or basic functional groups.[5][16][17]

Procedure:

Approximately 25 mg of the compound is added to 0.75 mL of a solvent (e.g., water, 5%

NaOH, 5% HCl) in a test tube.[16]

The test tube is shaken vigorously for 60 seconds.[5]

The compound is classified as soluble if it completely dissolves, or insoluble if it does not.[5]

For water-soluble compounds, the pH can be tested with litmus paper to identify acidic or

basic properties.[17]

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property of a substance.

Procedure:

A few drops of the liquid are placed on the prism of a refractometer.

The prism is closed, and the light source is switched on.

The user looks through the eyepiece and adjusts the controls until the boundary line is sharp

and centered in the crosshairs.

The refractive index is read from the scale.

Visualizations
The following diagrams illustrate key experimental workflows and classification schemes

relevant to the study of 5-Hexen-2-ol.
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Purification

Physicochemical Analysis Spectroscopic Analysis Chemical Tests

Distillation

Boiling Point Density Refractive Index Solubility NMR (¹H, ¹³C) FTIR Mass Spectrometry Lucas Test Jones Test

Alcohol Sample
(e.g., 5-Hexen-2-ol)

Add Lucas Reagent
(ZnCl₂ in conc. HCl)

Observe for Turbidity

Immediate Turbidity
(Tertiary Alcohol)

Immediate

Turbidity in 5-10 mins
(Secondary Alcohol)

Delayed

No reaction at room temp
(Primary Alcohol)

None

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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